Cas no 17791-34-3 (methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 17791-34-3
• MF: C₈H₁₂O₃
• MW: 156.18
• MDL: MFCD32670549
• CID: 5096256
• PubChem ID: 12660053
• Update Time: 2026-03-02

methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, methyl ester, exo-
• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, methyl ester, exo- (8CI,9CI)
• methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• Methylexo-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• 17791-34-3
• starbld0045465
• CS-0310046
• D79377
• Methyl (1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• AS-79492
• CID 12660053
• 937053-08-2

• MDL： MFCD32670549
• Inchi： 1S/C8H12O3/c1-10-8(9)6-4-5-2-3-7(6)11-5/h5-7H,2-4H2,1H3/t5-,6-,7+/m1/s1
• InChI Key： UYMKMUZNHJKUQB-QYNIQEEDSA-N
• SMILES： C1[C@H]2O[C@H]([C@@H](C2)C(=O)OC)C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate

Professional Introduction to CAS No. 17791-34-3: Methyl Exo-7-Oxabicyclo[2.2.1]Heptane-2-Carboxylate

The compound with CAS No. 17791-34-3, commonly referred to as methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of bicyclic ethers, specifically the exo-7-oxabicyclo[2.2.1]heptane system, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior.

The methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate structure is characterized by a bicyclic framework with a seven-membered ring system, incorporating an oxygen atom at the 7-position (hence the "oxa" prefix). The carboxylate group at the 2-position is esterified with a methyl group, contributing to the compound's stability and reactivity in various chemical reactions. This structure not only provides a rigid framework for potential drug design but also serves as a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. Researchers have explored its role as a scaffold for designing drugs targeting various biological pathways, including enzyme inhibition and receptor modulation. The compound's unique bicyclic structure allows for precise stereochemical control, making it an ideal candidate for enantioselective synthesis.

In addition to its pharmacological applications, methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate has found utility in materials science as a precursor for advanced polymers and high-performance materials. Its ability to undergo various polymerization reactions under controlled conditions has led to its use in developing materials with tailored mechanical and thermal properties.

From a synthetic perspective, the preparation of methyl exo-7-oxabicyclo[2.2.1]heptane-2-carboxylate involves multi-step processes that often incorporate advanced techniques such as ring-closing metathesis and stereoselective oxidation reactions. These methods ensure high yields and excellent stereochemical outcomes, which are critical for maintaining the compound's desired properties.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic and steric properties of methyl exo-7 oxabicyclo[2 2 1]heptane 2 carboxylate, providing deeper insights into its reactivity and potential applications in catalysis and asymmetric synthesis.

In conclusion, methyl exo 7 oxabicyclo[2 2 1]heptane 2 carboxylate (CAS No: 17791 34 3) stands as a remarkable example of how structural complexity can lead to functional diversity in organic compounds. Its role as both a building block for advanced materials and a scaffold for drug development underscores its significance in contemporary chemical research.